Cas no 941909-81-5 (1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941909-81-5
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5505957
• Update Time: 2025-07-15

1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-dimethylphenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide
• 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19N3O4/c1-14-5-6-15(2)16(12-14)13-23-11-3-4-19(21(23)26)20(25)22-17-7-9-18(10-8-17)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key： JVSTYBJHHQSQIC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC(C)=CC=C2C)C=CC=C1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941909-81-5)

1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941909-81-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyridine ring, a nitro group, and a dimethylphenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the nitro group (NO₂) at the para position of the phenyl ring imparts significant electronic effects, influencing the compound's reactivity and stability. Additionally, the dimethylphenyl moiety provides steric hindrance and enhances the lipophilicity of the molecule, which can affect its bioavailability and cellular uptake.

In recent years, extensive research has been conducted to explore the biological activities of this compound. Studies have shown that 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in various cell models.

The potential therapeutic applications of 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide are diverse and promising. In preclinical studies, it has shown efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, its antioxidant properties make it a potential candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease, where oxidative stress plays a crucial role in disease progression.

The pharmacokinetic profile of 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic potential, 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is also being explored for its use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent candidate for studying various biological processes and developing new drug candidates with improved pharmacological profiles.

The synthesis of 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves several well-established organic reactions. The key steps include the formation of the pyridine ring through a condensation reaction followed by functional group modifications to introduce the desired substituents. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 1-(2,5-dimethylphenyl)methyl-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941909-81-5) represents a promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in various fields of medicinal chemistry and pharmaceutical science.